
N-Ethyl-O-toluenesulfonamide CAS number
1077-56-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Ethyl-O-toluenesulfonamide

Cat. No.: B095033 Get Quote

An In-depth Technical Guide to N-Ethyl-o-toluenesulfonamide (CAS: 1077-56-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Ethyl-o-toluenesulfonamide (CAS No. 1077-56-1), with the molecular formula

C9H13NO2S, is an organic compound belonging to the sulfonamide class.[1] It is a derivative

of toluene and is characterized by an ethyl group attached to the nitrogen atom of the

sulfonamide functional group, which is located at the ortho position of the toluene ring.[2] This

compound, along with its para-isomer (N-ethyl-p-toluenesulfonamide, CAS No. 80-39-7), is

often found in commercial mixtures (CAS No. 8047-99-2).[3] It serves as a versatile

intermediate in organic synthesis and as a plasticizer.[1][4] Its applications span various

industries, including pharmaceuticals, agrochemicals, dyes, polymers, and coatings.[2][5]

Chemical and Physical Properties
N-Ethyl-o-toluenesulfonamide is typically a viscous, slightly yellow, or straw-yellow

transparent liquid.[1][5] It is soluble in many organic solvents like ethanol and chloroform but

has limited solubility in water.[2][5]

Table 1: Physical Properties of N-Ethyl-o-
toluenesulfonamide
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Property Value Reference

Molecular Weight 199.27 g/mol [1]

Appearance Viscous slightly yellow liquid [1][4]

Melting Point 18 °C [6][7]

Boiling Point 196 °C (at 10 mmHg) [7][8]

317.2 °C (Predicted) [6][9]

Density 1.153 g/cm³ (Predicted) [6][9]

1.203 at 17.7 °C [1]

Flash Point > 200 °F (> 93.3 °C) [1]

145.7 °C [9][10]

Vapor Pressure 4.15 mmHg at 25 °C [1]

Refractive Index 1.526 (25 °C) [8][9]

1.540 (25 °C) [6][7]

Viscosity 358 cs (25 °C) [6][7]

Water Solubility < 0.1 mg/mL at 17.8 °C [1]

1106 mg/L at 25 °C

(Estimated)
[11]

Table 2: Chemical Specifications of Commercial N-Ethyl-
o/p-toluenesulfonamide Mixtures
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Specification Value Reference

Purity ≥ 99% [5]

Isomer Ratio (Ortho/Para) ~65/35 (±3%) [5]

Meta-isomer Content ≤ 5% [5]

Water Content ≤ 0.3% [5]

Ash Content ≤ 0.2% [5]

Free Acid ≤ 0.1% [5]

Color (APHA) ≤ 120 Pt/Co [5]

Synthesis and Reactions
N-Ethyl-o-toluenesulfonamide is primarily a synthetic compound.[12] The sulfonamide group

is highly reactive and can participate in nucleophilic substitution, electrophilic aromatic

substitution, and condensation reactions.[2]

General Synthesis
The typical synthesis involves the reaction of o-toluenesulfonyl chloride with ethylamine.[12]

This reaction is usually carried out in the presence of a base, such as sodium hydroxide or

triethylamine, to neutralize the hydrochloric acid that is formed as a byproduct.[12]

Oxidative Cyclization
N-Ethyl-o-toluenesulfonamide can be used to synthesize N-ethyl saccharin derivatives. One

method involves the chromium(VI) oxide-catalyzed oxidation with periodic acid (H5IO6) in

acetonitrile.[8] However, this specific reaction gives a low yield (12%) of N-ethyl saccharin due

to competitive oxidation at the N-alkyl group.[8]

Experimental Protocols
General Synthesis of N-Ethyl-o-toluenesulfonamide
This protocol describes a generalized method based on common academic and industrial

practices for sulfonamide synthesis.
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Materials:

o-Toluenesulfonyl chloride

Ethylamine (aqueous solution or gas)

A suitable base (e.g., sodium hydroxide, triethylamine)

An appropriate solvent (e.g., toluene, dichloromethane)

Water

Brine (saturated NaCl solution)

Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and addition

funnel, dissolve o-toluenesulfonyl chloride in the chosen solvent. Cool the mixture in an ice

bath.

Amine Addition: Slowly add ethylamine to the cooled solution. The reaction is exothermic, so

maintain the temperature below 10 °C.

Base Addition: Concurrently or subsequently, add the base to neutralize the HCl formed

during the reaction. If using an aqueous base, ensure efficient stirring.

Reaction Monitoring: Monitor the reaction progress using a suitable analytical technique,

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting

material is consumed.

Work-up:

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water and brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separate the organic layer and dry it over an anhydrous drying agent.

Purification:

Filter off the drying agent.

Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

The resulting crude product can be further purified by vacuum distillation or column

chromatography if necessary.

Mechanism of Action (Sulfonamide Antimicrobials)
While N-Ethyl-o-toluenesulfonamide itself is not a primary antibiotic, its sulfonamide core is

the basis for a class of antimicrobial agents.[5] These drugs act as competitive inhibitors of the

bacterial enzyme dihydropteroate synthase (DHPS).[13] DHPS is crucial for the synthesis of

folic acid, an essential nutrient for bacterial DNA synthesis and growth. By mimicking the

natural substrate, para-aminobenzoic acid (PABA), sulfonamides block the metabolic pathway,

leading to bacteriostasis.[13]
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Synthase (DHPS)
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Dihydropteroic Acid
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Folic Acid
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(DNA Synthesis)
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Caption: Inhibition of bacterial folic acid synthesis by sulfonamide drugs.

Applications
N-Ethyl-o-toluenesulfonamide's chemical properties make it useful in a variety of

applications:
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Plasticizer: It is a well-known plasticizer for polyamide and cellulose resins, improving the

flexibility and durability of materials.[1][4] It is used in hot-melt adhesives, coatings, and

printing inks.[14]

Pharmaceutical Synthesis: The sulfonamide structure is a key building block for various

pharmaceuticals, including antimicrobial agents (antibiotics), anti-inflammatory drugs, and

diuretics.[2][5]

Agrochemicals: Derivatives are used in the synthesis of herbicides, fungicides, and

insecticides.[2][5]

Organic Intermediate: It serves as a precursor in the synthesis of dyes, pigments, and other

specialty chemicals.[5][15]

Polymer Chemistry: It can be used as a monomer or modifying agent to incorporate the

sulfonamide group into polymers, altering their physical properties for applications like

coatings and adhesives.[2]

Food Contact Materials: It has been used as a component of ink formulations for printing on

polypropylene beverage cups.[1]

Toxicity and Safety Information
N-Ethyl-o-toluenesulfonamide is considered a hazardous substance.[16] It can cause skin,

eye, and respiratory irritation.[10][16]

Table 3: Toxicological Data for N-Ethyl-
toluenesulfonamide (NETSA) mixtures
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Study Type Effect Observed
LOAEL (Lowest
Observed Adverse
Effect Level)

Reference

Repeated Dose (Rat)

Acute, transient

effects on the central

nervous system

(lethargy,

uncoordinated

movements)

18.75 mg/kg bw/day [3]

90-day Study (Rat)

Subchronic effects

(increased relative

liver weight in

females) indicating

liver and kidney

toxicity

25 mg/kg bw/day [3]

Safety Precautions:

Handling: Use in a well-ventilated area.[16] Wear appropriate personal protective equipment

(PPE), including safety glasses with side shields, chemical-resistant gloves, and respiratory

protection if ventilation is inadequate.[10][16] Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly closed container in a dry, well-ventilated place.[12] It is

incompatible with strong oxidizing agents.[12]

Fire: The material is combustible but does not ignite readily.[4][10] Use water spray, alcohol-

resistant foam, dry chemical, or carbon dioxide for extinguishing.[17]

Toxicity Concerns: Sulfonamides as a class can potentially cause kidney damage and

destroy red blood cells upon ingestion.[16] Some data suggests the ortho isomer of NETSA

may have a greater potential for mutagenicity and genotoxicity than the para isomer.[3]

Spectral Information
Spectral data for N-Ethyl-o-toluenesulfonamide is available in various databases.
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Mass Spectrometry (GC-MS, LC-MS): Data is available through PubChem and the

MassBank of North America (MoNA).[1]

NMR Spectroscopy (¹³C NMR): Spectra are available in the Wiley KnowItAll NMR Spectral

Library.[1][18]

Infrared Spectroscopy (IR): Reference spectra are available in Wiley's KnowItAll IR Spectral

Library, including the Sadtler databases.[18]

Appendices
Diagram: General Synthesis Workflow
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Caption: General experimental workflow for the synthesis of N-Ethyl-o-toluenesulfonamide.
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Diagram: Logic for Identifying Set-Off Compounds
This diagram illustrates the process described for identifying unintentional chemical transfer in

food packaging.[19]
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Compare Mass Spectra

Match Common Ions to
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Click to download full resolution via product page

Caption: Workflow for identifying set-off compounds using AMI-AMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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